Cas no 2172533-23-0 (tert-butyl N-4-(1-methyl-1H-pyrazol-5-yl)piperidin-4-ylcarbamate)

• Product Name: tert-butyl N-4-(1-methyl-1H-pyrazol-5-yl)piperidin-4-ylcarbamate
• CAS No: 2172533-23-0
• MF: C₁₄H₂₄N₄O₂
• MW: 280.365962982178
• CID: 6241432
• PubChem ID: 165825502
• Update Time: 2025-10-28

tert-butyl N-4-(1-methyl-1H-pyrazol-5-yl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-methyl-1H-pyrazol-5-yl)piperidin-4-ylcarbamate
• tert-butyl N-[4-(1-methyl-1H-pyrazol-5-yl)piperidin-4-yl]carbamate
• EN300-1626529
• 2172533-23-0

• Inchi： 1S/C14H24N4O2/c1-13(2,3)20-12(19)17-14(6-9-15-10-7-14)11-5-8-16-18(11)4/h5,8,15H,6-7,9-10H2,1-4H3,(H,17,19)
• InChI Key： XALBVUWBCAQAMK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C2=CC=NN2C)CCNCC1)=O

Computed Properties

• Exact Mass: 280.18992602g/mol
• Monoisotopic Mass: 280.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.2Ų

Additional information on tert-butyl N-4-(1-methyl-1H-pyrazol-5-yl)piperidin-4-ylcarbamate

Comprehensive Overview of tert-butyl N-4-(1-methyl-1H-pyrazol-5-yl)piperidin-4-ylcarbamate (CAS No. 2172533-23-0)

The compound tert-butyl N-4-(1-methyl-1H-pyrazol-5-yl)piperidin-4-ylcarbamate (CAS No. 2172533-23-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This piperidine-derived compound features a unique combination of a 1-methyl-1H-pyrazol-5-yl group and a tert-butyl carbamate moiety, making it a versatile intermediate for drug discovery and development. Its structural complexity and functional groups contribute to its potential applications in modulating biological targets, particularly in central nervous system (CNS) disorders and inflammation-related pathways.

Recent trends in scientific literature highlight the growing interest in N-heterocyclic compounds like tert-butyl N-4-(1-methyl-1H-pyrazol-5-yl)piperidin-4-ylcarbamate. Researchers are actively exploring its role as a kinase inhibitor scaffold or GPCR modulator, aligning with the industry's focus on precision medicine. The presence of both pyrazole and piperidine rings—pharmacophores frequently found in FDA-approved drugs—suggests potential bioavailability and target selectivity advantages. Computational chemistry studies indicate favorable ADME properties for derivatives of this compound, addressing a key concern in modern drug development pipelines.

From a synthetic chemistry perspective, the carbamate protection strategy embodied in this compound (tert-butyl N-4-(1-methyl-1H-pyrazol-5-yl)piperidin-4-ylcarbamate) reflects contemporary approaches to amine group protection in multi-step organic synthesis. The tert-butoxycarbonyl (Boc) group serves as a temporary protective group that can be selectively removed under mild acidic conditions, making this compound valuable for peptide mimetics and fragment-based drug design. Synthetic protocols often employ Pd-catalyzed cross-coupling reactions to introduce the 1-methyl-1H-pyrazol-5-yl moiety, demonstrating the compound's relevance in cutting-edge transition metal catalysis methodologies.

The commercial availability of CAS 2172533-23-0 through specialty chemical suppliers has facilitated its adoption in high-throughput screening campaigns. Analytical characterization typically involves LC-MS purity verification and NMR spectral analysis, with the compound showing stability under standard laboratory storage conditions. Notably, the 1-methyl-1H-pyrazole component contributes to metabolic stability—a frequently searched topic in medicinal chemistry forums—while the piperidine nitrogen offers opportunities for salt formation to enhance solubility.

Emerging applications of tert-butyl N-4-(1-methyl-1H-pyrazol-5-yl)piperidin-4-ylcarbamate derivatives show promise in addressing neurodegenerative disease targets, particularly those involving protein misfolding and neuroinflammation. These areas represent hot topics in both academic publications and pharma industry news. The compound's structural features align well with current blood-brain barrier penetration optimization strategies, answering common queries about CNS drug design principles in research communities.

Quality control specifications for 2172533-23-0 typically require ≥95% HPLC purity, with strict limits on residual solvents and heavy metals—parameters highly relevant to GMP-compliant synthesis discussions. The compound's chiral center at the piperidine 4-position raises important considerations for enantioselective synthesis approaches, a subject of numerous organic chemistry webinars and patent applications. Recent patent landscaping reveals innovative uses of this scaffold in allosteric modulator development for ion channel targets.

Environmental and safety assessments of tert-butyl N-4-(1-methyl-1H-pyrazol-5-yl)piperidin-4-ylcarbamate indicate compliance with standard laboratory handling protocols, though proper PPE requirements should always be followed—a frequently emphasized point in chemical safety training materials. The compound's molecular weight (279.35 g/mol) and logP predictions (approximately 2.1) place it within desirable ranges for lead compound optimization, addressing common questions in drug-likeness evaluation workflows.

Future research directions for CAS 2172533-23-0 derivatives may explore their potential in targeted protein degradation (PROTACs) and covalent inhibitor design—two rapidly evolving areas in drug discovery conferences. The compound's modular structure allows for systematic structure-activity relationship (SAR) studies, particularly regarding the H-bond acceptor capacity of the carbamate carbonyl and the hydrophobic pocket fit of the tert-butyl group. These characteristics make it a valuable teaching example in computational chemistry courses focusing on molecular docking simulations.